cis-3-(Trifluoromethyl)cyclohexan-1-amine hydrochloride

• IUPAC Name: (1R,3S)-3-(trifluoromethyl)cyclohexan-1-amine;hydrochloride
• InChI: InChI=1S/C7H12F3N.ClH/c8-7(9,10)5-2-1-3-6(11)4-5;/h5-6H,1-4,11H2;1H/t5-,6+;/m0./s1
• InChI Key: RCSIEAABDZVSPX-RIHPBJNCSA-N
• Canonical SMILES: C1CC(CC(C1)N)C(F)(F)F.Cl
• Isomeric SMILES: C1C[C@@H](C[C@@H](C1)N)C(F)(F)F.Cl
• Molecular Formula: C7H13ClF3N
• Molecular Weight: 203.63 g/mol
• CAS RN: 30933-74-5

Description

Cis-3-(Trifluoromethyl)cyclohexan-1-amine hydrochloride is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. This compound is also known by its chemical formula, C7H12ClF3N, and is commonly referred to as TFCAM HCl.

Scientific Research Applications

Synthesis and Catalysis

• Synthesis of Nitrogen-Containing Heterocycles : A study illustrated the synthesis of stable spirocyclic (alkyl)(amino)carbenes and their efficiency as ligands for transition metal-based catalysts, notably in gold(I) catalyzed hydroamination reactions. This research broadens the scope of synthesizing 1,2-dihydroquinoline derivatives, showcasing the pivotal role of cyclic and fluorinated amines in organic synthesis and catalysis (Zeng et al., 2009).

Chemical Properties and Reactivity

• Stereochemistry and Reactivity Studies : The stereochemistry of cyclohexene derivatives and their reactivity towards trifluoroacetolysis was investigated, revealing insights into the mechanisms and outcomes based on cis and trans configurations. This study underlines the importance of stereochemical configurations in determining the reactivity and chemical properties of cyclic compounds (Wickham & Kitching, 1983).

Metal Complexes and Coordination Chemistry

• Development of Metal Complexes : Research into coordination networks utilized rigid aliphatic amino ligands, including cyclohexane derivatives, to assemble diverse architectures ranging from discrete clusters to multidimensional polymers. These findings contribute to the understanding of how such ligands can influence the formation and properties of metal complexes (Pickering et al., 2004).

Environmental and Atmospheric Chemistry

• Criegee Intermediates in Atmospheric Chemistry : A study on Criegee intermediates (CIs) from the ozonolysis of alkenes, including cyclohexene, highlighted the ability to directly probe CIs using chemical ionization mass spectrometry. This research is pivotal for understanding the role of CIs in atmospheric chemistry and their impact on environmental processes (Berndt et al., 2017).